Cas no 872994-11-1 (ethyl 4-2-({3-2-(phenylformamido)ethyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamidobenzoate)

• Product Name: ethyl 4-2-({3-2-(phenylformamido)ethyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamidobenzoate
• CAS No: 872994-11-1
• MF: C₂₅H₂₄N₆O₄S
• MW: 504.560863494873
• CID: 5508911
• Update Time: 2025-06-23

ethyl 4-2-({3-2-(phenylformamido)ethyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[[2-[[3-(2-benzamidoethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetyl]amino]benzoate
• ethyl 4-2-({3-2-(phenylformamido)ethyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamidobenzoate

• Inchi： 1S/C25H24N6O4S/c1-2-35-25(34)18-8-10-19(11-9-18)27-22(32)16-36-23-13-12-20-28-29-21(31(20)30-23)14-15-26-24(33)17-6-4-3-5-7-17/h3-13H,2,14-16H2,1H3,(H,26,33)(H,27,32)
• InChI Key： IIGMVTMYCIFUAU-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CSC2=NN3C(CCNC(=O)C4=CC=CC=C4)=NN=C3C=C2)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 4-2-({3-2-(phenylformamido)ethyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamidobenzoate

Ethyl 4-({2-[(3-{2-(Phenylformamido)ethyl}-1,2,4-triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamido}benzoate: A Comprehensive Overview

Ethyl 4-({2-[(3-{2-(Phenylformamido)ethyl}-1,2,4-triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamido}benzoate, commonly referenced by its CAS number 872994-11-1, is a complex organic compound with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and recent research findings associated with this compound.

The chemical structure of ethyl 4-({2-[(3-{2-(Phenylformamido)ethyl}-1,2,4-triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamido}benzoate is highly intricate. It comprises a benzoate ester group linked to a sulfanyl group, which is further connected to a triazolopyridazine moiety. The presence of the phenylformamido group adds complexity to the molecule's structure. This arrangement suggests potential for strong intermolecular interactions, making it a candidate for various biological assays and material applications.

Recent studies have highlighted the importance of triazolopyridazine derivatives in medicinal chemistry. These compounds are known for their ability to modulate enzyme activity and receptor binding, making them valuable leads for drug discovery. The CAS number 872994-11-1 compound has been explored for its potential as an anti-inflammatory agent and an anticancer drug. Preclinical trials have demonstrated its ability to inhibit key enzymes involved in inflammation pathways and its cytotoxic effects on cancer cells.

The synthesis of ethyl 4-({2-[(3-{2-(Phenylformamido)ethyl}-1,2,4-triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamido}benzoate involves multi-step organic reactions. Researchers have employed various strategies to optimize the synthesis process, including microwave-assisted synthesis and catalytic coupling reactions. These methods have significantly improved the yield and purity of the compound.

In terms of pharmacokinetics, studies have shown that this compound exhibits moderate solubility in physiological conditions and good bioavailability. Its stability under physiological conditions is another favorable attribute for potential therapeutic applications. Researchers are currently investigating its pharmacokinetic profile in animal models to better understand its suitability as a drug candidate.

The application of computational chemistry tools has provided deeper insights into the molecular interactions of this compound. Molecular docking studies have revealed that it can bind effectively to several protein targets associated with diseases such as cancer and neurodegenerative disorders. These findings underscore its potential as a lead molecule for drug development.

Ethical considerations in chemical research are paramount when working with compounds like CAS number 872994-11-1. Researchers must adhere to safety protocols and environmental regulations throughout the synthesis and testing phases. The development of green chemistry methods for synthesizing such compounds is an area of growing interest within the scientific community.

In conclusion, ethyl 4-({2-[(3-{2-(Phenylformamido)ethyl}-1,2,4-triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamido}benzoate represents a promising avenue for future research in medicinal chemistry and materials science. Its unique structure and favorable pharmacological properties make it a valuable asset in the quest for novel therapeutic agents. As research continues to unfold, this compound may pave the way for innovative solutions in treating various diseases.